5-tert-butyl-3-(3-methylbut-2-enyl)thiazol-2(3H)-imine

• Molecular Formula: C12H20N2S
• Molecular Weight: 224.37 g/mol
• IUPAC Name: 5-tert-butyl-3-(3-methylbut-2-enyl)-1,3-thiazol-2-imine
• InChI: InChI=1S/C12H20N2S/c1-9(2)6-7-14-8-10(12(3,4)5)15-11(14)13/h6,8,13H,7H2,1-5H3
• InChI Key: NFLWKNYVOXTVRV-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCN1C=C(SC1=N)C(C)(C)C)C

Description

5-tert-butyl-3-(3-methylbut-2-enyl)thiazol-2(3H)-imine is a useful research compound. Its molecular formula is C12H20N2S and its molecular weight is 224.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,3-Dimethylbutanal (0.95 g, 9.1 mmol), 3-methylbut-2-enyl-amine hydrochloride (1.1 g, 9.1 mmol), and triethylamine (1.3 mL, 9.1 mmol) were mixed in 9 mL of dry MeCN with 2 g of 4 Å (8-12 mesh beads) molecular sieves and stirred for 20 hours at room temperature. The reaction was filtered through Celite and washed with 8 mL of MeCN. KSCN (1.2 g, 12.3 mmol) was added and the mixture warmed to 50° C. Iodine (2.3 g, 9.1 mmol) was added and the reaction stirred at 50° C. for 6 hours. 20% Na2S2O5 was added, stirred for 30 minutes and the organic layer separated, dried with Na2SO4 and the solvent removed. The resulting solid was used without further purification. LC/MS m/z 225.3 (M+H)+.